![molecular formula C13H18N2O2 B4766511 N-(4-methoxyphenyl)-1-piperidinecarboxamide CAS No. 2645-37-6](/img/structure/B4766511.png)
N-(4-methoxyphenyl)-1-piperidinecarboxamide
Overview
Description
N-(4-methoxyphenyl)-1-piperidinecarboxamide, commonly known as NMP, is a chemical compound that belongs to the class of piperidine derivatives. This compound is widely used in scientific research for its unique properties and potential applications.
Mechanism of Action
The mechanism of action of NMP is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. NMP has also been shown to inhibit the activity of certain enzymes that are involved in the breakdown of neurotransmitters, leading to an increase in their levels in the brain.
Biochemical and Physiological Effects:
NMP has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. NMP has also been shown to have analgesic effects by blocking the transmission of pain signals in the brain. Additionally, NMP has been found to have anticonvulsant properties by reducing the excitability of neurons in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using NMP in lab experiments is its ability to selectively target specific neurotransmitter systems in the brain. This allows researchers to study the effects of NMP on these systems and gain a better understanding of their role in various neurological disorders. However, one of the limitations of using NMP in lab experiments is its potential toxicity at high doses. Careful dosing and monitoring are necessary to ensure the safety of the subjects involved in the experiments.
Future Directions
There are several potential future directions for the use of NMP in scientific research. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Parkinson's and Alzheimer's disease. Another area of interest is its potential use as a painkiller with fewer side effects than traditional opioids. Additionally, further research is needed to better understand the mechanism of action of NMP and its potential applications in other areas of medicine.
Conclusion:
In conclusion, N-(4-methoxyphenyl)-1-piperidinecarboxamide, or NMP, is a chemical compound that has been widely used in scientific research for its unique properties and potential applications. Its synthesis method has been well established, and it has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. While there are some limitations to its use in lab experiments, NMP has several potential future directions for its use in the treatment of various neurological disorders and as a painkiller with fewer side effects than traditional opioids.
Scientific Research Applications
NMP has been extensively studied for its potential applications in various scientific research fields. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. NMP has also been shown to have potential applications in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
N-(4-methoxyphenyl)piperidine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-17-12-7-5-11(6-8-12)14-13(16)15-9-3-2-4-10-15/h5-8H,2-4,9-10H2,1H3,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPWCVPAEKSXDEJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)N2CCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60181046 | |
Record name | 1-Piperidinecarboxamide, N-(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60181046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)piperidine-1-carboxamide | |
CAS RN |
2645-37-6 | |
Record name | 1-Piperidinecarboxamide, N-(4-methoxyphenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002645376 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Piperidinecarboxamide, N-(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60181046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.